Cas no 147891-26-7 (potassium [5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanide)

• Product Name: potassium [5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanide
• CAS No: 147891-26-7
• MF: C₉H₈N₂O₂S?K
• CID: 1323649
• Update Time: 2025-05-20

potassium [5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanide Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2(3H)-thione, 5-(4-methoxyphenyl)-, potassium salt
• potassium [5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanide

Additional information on potassium [5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanide

Research Briefing on Potassium [5-(4-Methoxyphenyl)-1,3,4-Oxadiazol-2-yl]Sulfanide (CAS: 147891-26-7)

Potassium [5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanide (CAS: 147891-26-7) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutics targeting oxidative stress-related diseases and microbial infections. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activities, and potential applications.

The compound belongs to the 1,3,4-oxadiazole family, a heterocyclic scaffold known for its broad spectrum of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of the sulfanide group and the methoxyphenyl moiety in its structure enhances its reactivity and potential for diverse chemical modifications, making it a valuable building block in drug discovery. Recent synthetic methodologies have optimized the production of potassium [5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanide, achieving higher yields and purity, which are critical for its application in high-throughput screening and structure-activity relationship studies.

In vitro and in vivo studies have demonstrated the compound's efficacy as a potent antioxidant, capable of scavenging reactive oxygen species (ROS) and mitigating oxidative damage in cellular models. These properties are particularly relevant in the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's, where oxidative stress plays a central role in disease progression. Additionally, preliminary data suggest that the compound exhibits moderate antimicrobial activity against Gram-positive bacteria, opening avenues for its use in combating antibiotic-resistant pathogens.

Further research has explored the compound's mechanism of action, revealing its ability to modulate key signaling pathways involved in inflammation and apoptosis. For instance, it has been shown to inhibit the NF-κB pathway, a critical regulator of inflammatory responses, thereby reducing the production of pro-inflammatory cytokines. These findings underscore the compound's potential as a lead candidate for the development of anti-inflammatory and immunomodulatory agents.

Despite these promising results, challenges remain in translating the compound's preclinical efficacy into clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through systematic pharmacokinetic and pharmacodynamic studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance the compound through the drug development pipeline.

In conclusion, potassium [5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanide represents a promising chemical entity with multifaceted biological activities. Its structural features and pharmacological profile make it a valuable tool for medicinal chemistry and a potential candidate for therapeutic development. Future research should focus on optimizing its drug-like properties and exploring its applications in combination therapies and targeted drug delivery systems.